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Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997 Get Quote

Essential Safety and Handling Guide for
Edivoxetine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Edivoxetine Hydrochloride in a laboratory setting. The

following information is designed to ensure the safe management of this compound, minimizing

exposure risks and promoting a secure research environment.

I. Personal Protective Equipment (PPE)
When handling Edivoxetine Hydrochloride, a comprehensive approach to personal protection

is mandatory to prevent accidental exposure. The selection of PPE should be based on a

thorough risk assessment of the specific procedures being undertaken.

Core PPE Requirements:

Gloves: Two pairs of chemotherapy-grade gloves that meet the American Society for Testing

and Materials (ASTM) D6978 standard should be worn.[1][2] The inner glove should be worn

under the cuff of the gown, and the outer glove should be worn over the cuff.[2] Gloves must

be changed regularly, at least hourly, or immediately if they are torn, punctured, or

contaminated.[2]
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Gown: A disposable, low-permeability, lint-free gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[2]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a risk of splashing or aerosol generation, a face shield or goggles should be

used.

Respiratory Protection: For handling the powder form of Edivoxetine Hydrochloride outside

of a containment primary engineering control (C-PEC), such as a chemical fume hood, a

NIOSH-approved respirator is necessary to prevent inhalation.[1]

Shoe Covers: Disposable shoe covers should be worn to prevent the tracking of

contaminants out of the handling area.

II. Health and Safety Data Summary
Edivoxetine Hydrochloride presents several health hazards that necessitate careful handling.

Below is a summary of its key safety information.
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Hazard Category Description GHS Classification
Precautionary

Statements

Acute Toxicity (Oral)
Harmful if swallowed.

[3]
Category 4

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.[3]

Aquatic Toxicity

Very toxic to aquatic

life with long-lasting

effects.[3]

Acute Category 1,

Chronic Category 1

P273: Avoid release to

the environment.

P391: Collect spillage.

[3]

III. Standard Operating Procedures for Handling
Adherence to the following procedural steps is critical for the safe handling of Edivoxetine
Hydrochloride.

Preparation and Handling:

Designated Area: All handling of Edivoxetine Hydrochloride should occur in a designated

area, such as a chemical fume hood, to minimize exposure.

Hand Hygiene: Wash hands thoroughly with soap and water before donning and after doffing

PPE.[2]

Donning PPE: Put on all required PPE in the correct order before entering the handling area.

Weighing and Aliquoting: When weighing or preparing solutions, use a containment system

like a ventilated balance enclosure or a chemical fume hood to prevent the dispersal of
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powder.

Avoid Dust and Aerosol Formation: Handle the compound gently to avoid creating dust or

aerosols.[3]

Emergency Procedures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or seek

immediate medical advice.[3]

IV. Spill Management Workflow
In the event of a spill, a clear and immediate response is crucial to contain the contamination

and ensure the safety of laboratory personnel.
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Caption: Workflow for managing a chemical spill.
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V. Storage and Disposal Plan
Proper storage and disposal are essential to maintain the integrity of the compound and protect

the environment.

Storage:

Container: Keep the container tightly sealed.[3]

Environment: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[3]

Temperature: For the powder form, store at -20°C. If in solvent, store at -80°C.[3]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[3]

Disposal:

Waste Classification: Edivoxetine Hydrochloride is classified as hazardous waste due to its

toxicity to aquatic life.[3]

Procedure: Dispose of the contents and container at an approved waste disposal plant.[3]

Do not dispose of it down the drain or in the regular trash.

Decontamination: All equipment and surfaces that come into contact with the compound

must be thoroughly decontaminated before reuse or disposal.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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